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Compound of Interest

Compound Name: 2-Methyl-4-propoxyaniline
CAS No.: 857007-46-6
Cat. No.: B3158307
Get Quote
. J

Introduction & Chemical Profile[1][2][3][4][5][6][7]

2-Methyl-4-propoxyaniline (also known as 4-propoxy-o-toluidine) is a functionalized aniline
derivative utilized as a high-value intermediate in the synthesis of bioactive small molecules,
including indolyl-pyridinyl-propenones investigated for anticancer activity (methuosis induction)
and potential taste modulation agents.[1][2]

Accurate characterization of this compound is critical due to the reactivity of the primary amine
and the lipophilicity introduced by the propoxy chain. Common challenges include oxidative
degradation (browning), positional isomer contamination (e.g., 3-methyl isomers), and peak
tailing in reverse-phase chromatography.[1][2]

Physicochemical Properties[1][2]
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Property Value Notes

CAS Number 857007-46-6 Verified Identifier
Formula C10H1sNO

Molecular Weight 165.23 g/mol

Appearance Pale yellow to brown oil/solid Darkens upon oxidation
LogP (Predicted) ~2.51 Moderately Lipophilic
pKa (Predicted) ~5.0 (Conjugate Acid) lonized at pH <5
Solubility DMSO, Methanol, DCM Low solubility in water

Safety & Handling (Critical)

Warning: As an aniline derivative, this compound poses potential risks of methemoglobinemia
and skin sensitization.[2]

e Engineering Controls: All weighing and solution preparation must occur within a certified
chemical fume hood.

e Storage: Store at 2—8°C under an inert atmosphere (Argon or Nitrogen) to prevent oxidation.

o PPE: Nitrile gloves (double-gloved recommended), safety goggles, and lab coat.[1][2]

Analytical Workflow Overview

The following diagram outlines the decision matrix for characterizing 2-Methyl-4-
propoxyaniline, moving from raw material identification to quantitative purity assessment.
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Figure 1: Analytical workflow for the complete characterization of 2-Methyl-4-propoxyaniline.

Protocol 1: High-Performance Liquid
Chromatography (HPLC-UV)[1][2]

Objective: Quantitative purity analysis and detection of non-volatile impurities. Challenge: The
basic amino group (

) interacts with residual silanols on silica columns, causing peak tailing.[1][2] Solution: Use of a
"Base-Deactivated" (End-capped) C18 column with a low pH mobile phase to ensure the amine
is fully protonated (cationic) and elutes with good symmetry, or a high pH method to keep it
neutral.[1][2] Method A (Low pH) is recommended for compatibility with LC-MS.[1][2]

Chromatographic Conditions
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Parameter Setting

Instrument HPLC with Diode Array Detector (DAD)
Agilent ZORBAX Eclipse Plus C18 (4.6 x 100

Column

mm, 3.5 um) or equivalent

Column Temp 30°C

Flow Rate 1.0 mL/min

Injection Vol 5.0 uL

Detection UV at 235 nm (primary), 280 nm (secondary)

Mobile Phase A

Water + 0.1% Formic Acid

Mobile Phase B

Acetonitrile (ACN) + 0.1% Formic Acid

Gradient Program[1][2]

Time (min) % Mobile Phase B Description
0.0 10% Initial Hold

10.0 90% Linear Ramp
12.0 90% Wash

12.1 10% Re-equilibration
15.0 10% End

Sample Preparation[2]

 Diluent: 50:50 Water:Acetonitrile.[1][2]

e Stock Solution: Dissolve 10 mg of sample in 10 mL Diluent (1.0 mg/mL).

e Working Standard: Dilute Stock 1:10 to obtain 0.1 mg/mL.

e Filtration: Filter through a 0.22 um PTFE syringe filter before injection.

© 2026 BenchChem. All rights reserved.

4/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-propoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-propoxyaniline-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3158307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol 2: Gas Chromatography - Mass
Spectrometry (GC-MS)[1][2]

Objective: Confirmation of molecular weight (

) and detection of volatile organic impurities (solvents, starting materials). Note: Direct injection
is suitable, but if peak tailing is observed, derivatization with acetic anhydride is recommended.

[2]

Instrument Parameters
e System: GC-MS (Single Quadrupole)[1][2][3][4]

Column: DB-5ms (30 m x 0.25 mm x 0.25 um)[1][2]

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow)

Inlet: Split Mode (20:1), 250°C

Transfer Line: 280°CJ[3]

lon Source: 230°C (EI mode, 70 eV)

Temperature Program
e Initial: 60°C (Hold 1 min) - Solvent Delay

e Ramp 1: 20°C/min to 200°C

e Ramp 2: 10°C/min to 300°C (Hold 3 min)

Expected MS Fragmentation (El)

e Molecular lon (

): m/z 165 (Strong)[1][2]

o Base Peak: Likely m/z 122 or 123 (Loss of propyl chain via McLafferty rearrangement or
cleavage).[1][2]
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e Tropylium lon: Characteristic aromatic fragments around m/z 77-91.[1][2]

Protocol 3: Structural Identification (NMR)

Objective: Unequivocal structural confirmation distinguishing the 2-methyl isomer from the 3-
methyl isomer.

1H NMR (400 MHz, DMSO-d6)

e 0.96 ppm (t, 3H): Methyl of the propoxy group (

)-[11[2]

1.68 ppm (m, 2H): Methylene of the propoxy group (

)-[11[2]

2.05 ppm (s, 3H): Aryl-Methyl group at Position 2 (

)-[11[2]

3.78 ppm (t, 2H): Oxymethylene (

)-[11[2]

4.50 ppm (br s, 2H): Amine protons (

).[1][2] Shift varies with concentration.

Aromatic Region (

6.5 - 6.8 ppm):

[¢]

Look for an ABC spin system (or ABX) characteristic of 1,2,4-substitution.[1][2]

[e]

H3 (Ortho to CH3, Meta to NH2): Doublet (small coupling).[2]

o

H5 (Ortho to Propoxy): Doublet of doublets.[1][2]

[¢]

H6 (Ortho to NH2): Doublet.[1][2]

Structural Logic Diagram
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Figure 2: NMR structural elucidation logic for 2-Methyl-4-propoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3158307?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-propoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-propoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-propoxyaniline-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-propoxyaniline-hydrochloride
https://d-nb.info/1244486671/34
https://www.researchgate.net/publication/352506484_Development_and_Validation_of_Ecofriendly_HPLC-MS_Method_for_Quantitative_Assay_of_Amoxicillin_Dicloxacillin_and_Their_Official_Impurity_in_Pure_and_Dosage_Forms
https://www.benchchem.com/product/b3158307/docs#application-note-analytical-characterization-of-2-methyl-4-propoxyaniline
https://www.benchchem.com/product/b3158307/docs#application-note-analytical-characterization-of-2-methyl-4-propoxyaniline
https://www.benchchem.com/product/b3158307/docs#application-note-analytical-characterization-of-2-methyl-4-propoxyaniline
https://www.benchchem.com/product/b3158307/docs#application-note-analytical-characterization-of-2-methyl-4-propoxyaniline
https://www.benchchem.com/product/b3158307?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3158307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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